Cas no 593280-20-7 (BENZOIC ACID, 3,5-DICHLORO-2-FLUORO-4-HYDROXY-)

• Product Name: BENZOIC ACID, 3,5-DICHLORO-2-FLUORO-4-HYDROXY-
• CAS No: 593280-20-7
• MF: C₇H₃Cl₂FO₃
• MW: 225.00132393837
• CID: 3386503
• PubChem ID: 85861484
• Update Time: 2025-04-21

BENZOIC ACID, 3,5-DICHLORO-2-FLUORO-4-HYDROXY- Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 3,5-DICHLORO-2-FLUORO-4-HYDROXY-
• 593280-20-7
• DTXSID301247030

• Inchi： 1S/C7H3Cl2FO3/c8-3-1-2(7(12)13)5(10)4(9)6(3)11/h1,11H,(H,12,13)
• InChI Key： ZLNMUCYSKXZRJV-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(Cl)=C(O)C(Cl)=C1F

Computed Properties

• Exact Mass: 223.9443275Da
• Monoisotopic Mass: 223.9443275Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5Ų